Cas no 61417-35-4 (Propanedioic acid, 1H-indol-2-yl-, diethyl ester)
61417-35-4 structure
Product Name:Propanedioic acid, 1H-indol-2-yl-, diethyl ester
CAS No:61417-35-4
MF:C15H17NO4
MW:275.299784421921
CID:480220
PubChem ID:12342834
Update Time:2025-04-19
Propanedioic acid, 1H-indol-2-yl-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, 1H-indol-2-yl-, diethyl ester
- diethyl 2-(1H-indol-2-yl)propanedioate
- DTXSID80492303
- 61417-35-4
- Diethyl (1H-indol-2-yl)propanedioate
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- Inchi: 1S/C15H17NO4/c1-3-19-14(17)13(15(18)20-4-2)12-9-10-7-5-6-8-11(10)16-12/h5-9,13,16H,3-4H2,1-2H3
- InChI Key: HQEIICOUHZBIRA-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)C1=CC2C=CC=CC=2N1)=O
Computed Properties
- Exact Mass: 275.11581
- Monoisotopic Mass: 275.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- PSA: 68.39
Propanedioic acid, 1H-indol-2-yl-, diethyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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